Cas no 177586-41-3 (2-Iododibenzothiophene)

2-Iododibenzothiophene Properties

Names and Identifiers

• 2-Iododibenzothiophene
• 2-Iododibenzo[b,d]thiophene
• I0973
• 4-IODO-8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
• SCHEMBL7912381
• 177586-41-3
• DB-409740
• MFCD28975116
• T71943
• CHA58641
• +Expand

• MDL： MFCD28975116
• InChIKey： LCTVJYHYWSCJAF-UHFFFAOYSA-N
• Inchi： 1S/C12H7IS/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h1-7H
• SMILES： IC1C([H])=C([H])C2=C(C=1[H])C1=C([H])C([H])=C([H])C([H])=C1S2

Computed Properties

• Exact Mass: 309.93132g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 309.93132g/mol
• Heavy Atom Count: 14
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 28.2

Experimental Properties

• Melting Point: 88°C(lit.)
• Solubility: Insuluble (2.0E-4 g/L) (25 ºC),
• Density: 1.832±0.06 g/cm3 (20 ºC 760 Torr),